Cas no 870083-63-9 (<br>3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chlor ide)

• Product Name: <br>3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chlor ide
• CAS No: 870083-63-9
• MF: C₁₂H₈ClF₃N₂O₃S₂
• MW: 384.781729698181
• MDL: MFCD04969975
• CID: 3059437
• PubChem ID: 19620714
• Update Time: 2025-05-23

<br>3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chlor ide Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chlor ide
• 3-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)propanoylchloride
• 3-{[4-thien-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}propanoyl chloride
• AKOS000310141
• C12H8ClF3N2O3S2
• CS-0271011
• EN300-229705
• 870083-63-9
• BBL039983
• 3-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)propanoyl chloride
• STK349664
• 3-[4-(THIOPHEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YLSULFONYL]PROPANOYL CHLORIDE
• 3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chloride
• 3-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylpropanoyl chloride
• 3-{[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}propanoyl chloride
• 3-[4-(2-thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylpropanoyl chloride

• MDL： MFCD04969975
• Inchi： 1S/C12H8ClF3N2O3S2/c13-10(19)3-5-23(20,21)11-17-7(8-2-1-4-22-8)6-9(18-11)12(14,15)16/h1-2,4,6H,3,5H2
• InChI Key： BCTZMPWZAVSSON-UHFFFAOYSA-N
• SMILES： ClC(CCS(C1N=C(C(F)(F)F)C=C(C2=CC=CS2)N=1)(=O)=O)=O

Computed Properties

• Exact Mass: 383.9616966Da
• Monoisotopic Mass: 383.9616966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on <br>3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chlor ide

Recent Advances in the Study of 3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chloride (CAS: 870083-63-9)

The compound 3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chloride (CAS: 870083-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl chloride derivative, characterized by its unique thiophene-pyrimidine scaffold and trifluoromethyl group, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for the synthesis of novel pyrimidine-based kinase inhibitors. Researchers utilized 870083-63-9 as a key intermediate in the development of selective JAK2 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of inhibitors. The trifluoromethyl group was found to play a crucial role in enhancing metabolic stability and binding affinity to the target kinase.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful application of this compound in the synthesis of novel sulfonamide derivatives with potent activity against drug-resistant bacterial strains. The thiophene-pyrimidine core structure, when combined with various amine nucleophiles, yielded compounds showing exceptional activity against both Gram-positive and Gram-negative bacteria, including MRSA and ESBL-producing E. coli.

The synthetic accessibility of 870083-63-9 has also been improved through recent methodological advances. A 2024 study in Organic Process Research & Development described an optimized large-scale synthesis route that significantly increased yield (from 45% to 78%) while reducing the use of hazardous reagents. This development is particularly important for potential industrial applications of this compound in pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies involving derivatives of 3-(4-Thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-sulfonyl)-propionyl chloride have revealed interesting insights into the importance of the sulfonyl chloride moiety. Research published in ACS Medicinal Chemistry Letters (2023) demonstrated that this functional group serves as an excellent handle for rapid diversification, allowing for the efficient generation of compound libraries for high-throughput screening.

Looking forward, the unique properties of 870083-63-9 continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor development, leveraging both its reactive sulfonyl chloride group and the privileged thiophene-pyrimidine scaffold. These ongoing studies promise to further expand the utility of this versatile compound in drug discovery and chemical biology research.